Cas no 22614-94-4 (7-Chloroquinoline 1-oxide)

• Product Name: 7-Chloroquinoline 1-oxide
• CAS No: 22614-94-4
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 1082991
• PubChem ID: 12378926
• Update Time: 2025-04-20

7-Chloroquinoline 1-oxide Chemical and Physical Properties

Names and Identifiers

• 7-Chloroquinoline 1-oxide
• AKOS022177976
• SCHEMBL2088214
• 22614-94-4
• DB-359846

• Inchi： 1S/C9H6ClNO/c10-8-4-3-7-2-1-5-11(12)9(7)6-8/h1-6H
• InChI Key： TUGSLSNIIWCMMV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=C[N+](=C2C=1)[O-]

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.5Ų